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Compound of Interest

Compound Name: 2-Acetyl-3-methylthiophene

Cat. No.: B083005

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 1-(3-methylthiophen-2-yl)ethanone, a key thiophene
derivative. This document is intended to serve as a valuable resource for researchers and
professionals engaged in organic synthesis, medicinal chemistry, and drug discovery.

Chemical Identity and Properties

IUPAC Name: 1-(3-methylthiophen-2-yl)ethanone

This compound is also known by other names such as 2-Acetyl-3-methylthiophene.[1] The
structural representation and key chemical data are summarized below.

Table 1: Chemical and Physical Properties
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Property

Value

Source

Molecular Formula

C7HeOS

[1]

Molecular Weight 140.203 g/mol [1]
CAS Number 13679-72-6 [1]
Boiling Point 98-99 °C (at 14 mmHg)

Density 1.124 g/mL (at 25 °C)

Appearance Not specified

Melting Point Not available

Solubility Not specified

Spectroscopic Data

The structural elucidation of 1-(3-methylthiophen-2-yl)ethanone is confirmed through various

spectroscopic techniques. The expected spectral data are summarized below.

Table 2: Spectroscopic Data

Technique

Data

1H NMR

Expected signals for a methyl group on the
thiophene ring, two aromatic protons on the
thiophene ring, and a methyl group of the acetyl

moiety.

13C NMR

Expected signals corresponding to the carbon
atoms of the thiophene ring, the methyl
substituent, the carbonyl group, and the acetyl

methyl group.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound, along with
characteristic fragmentation patterns of

acetylthiophenes.
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Synthesis of 1-(3-methylthiophen-2-yl)ethanone

The primary method for the synthesis of 1-(3-methylthiophen-2-yl)ethanone is the Friedel-
Crafts acylation of 3-methylthiophene. This electrophilic aromatic substitution reaction
introduces an acetyl group onto the thiophene ring, predominantly at the 2-position due to the
directing effect of the methyl group.

Experimental Protocol: Friedel-Crafts Acylation of 3-
Methylthiophene

This protocol outlines a general procedure for the synthesis of 1-(3-methylthiophen-2-
yl)ethanone.

Materials:

3-Methylthiophene

o Acetyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (CH2Cl2)

e Hydrochloric acid (HCI), concentrated

o Saturated sodium bicarbonate solution (NaHCO3)
e Anhydrous magnesium sulfate (MgSQOa)

e Ice

Procedure:

 In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, suspend
anhydrous aluminum chloride in dichloromethane under an inert atmosphere (e.g., nitrogen
or argon).

e Cool the suspension in an ice bath to 0 °C.
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e Slowly add acetyl chloride to the cooled suspension with continuous stirring.

 To this mixture, add a solution of 3-methylthiophene in dichloromethane dropwise,
maintaining the temperature at 0 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional period (the reaction progress can be monitored by Thin Layer
Chromatography).

e Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of
crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the
aluminum chloride complex.

o Separate the organic layer using a separatory funnel.
» Extract the aqueous layer with dichloromethane.

« Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by vacuum distillation or column chromatography on silica
gel.

Figure 1: Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 1-(3-methylthiophen-2-yl)ethanone.

Chemical Reactivity and Potential Biological
Significance

The chemical reactivity of 1-(3-methylthiophen-2-yl)ethanone is primarily centered around the
acetyl group and the thiophene ring. The ketone functionality allows for a variety of reactions
such as reductions, oxidations, and condensation reactions to form more complex molecules
like chalcones and Schiff bases. The thiophene ring can undergo further electrophilic
substitution, although the acetyl group is deactivating.

Thiophene derivatives are known to exhibit a wide range of biological activities, and
compounds containing the acetylthiophene scaffold have been investigated for their potential
as antimicrobial, anti-inflammatory, and anticancer agents.[2] The biological activity of
thiophene-containing drugs is sometimes linked to their metabolism, which can involve the
formation of reactive metabolites through oxidation of the thiophene ring.

While specific biological data for 1-(3-methylthiophen-2-yl)ethanone is not extensively
documented in publicly available literature, its structural similarity to other biologically active
thiophenes suggests it could be a valuable scaffold for the development of novel therapeutic
agents. The modulation of various signaling pathways by thiophene-containing compounds has
been reported, often involving kinase inhibition or interaction with other key cellular targets.
Further research is warranted to explore the specific biological activities and mechanisms of
action of 1-(3-methylthiophen-2-yl)ethanone and its derivatives.

Figure 2: Potential Biological Evaluation Workflow
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Caption: A conceptual workflow for the biological evaluation of 1-(3-methylthiophen-2-
yl)ethanone.

Conclusion

1-(3-methylthiophen-2-yl)ethanone is a valuable heterocyclic ketone with well-defined chemical
properties and established synthetic routes. Its structural features make it an attractive starting
material for the synthesis of a diverse range of derivatives. While its specific biological profile
remains to be fully elucidated, the known therapeutic potential of related thiophene compounds
suggests that 1-(3-methylthiophen-2-yl)ethanone and its analogs are promising candidates for
future drug discovery and development efforts. This technical guide provides a foundational
understanding for researchers and scientists to build upon in their exploration of this versatile
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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